diethyl 1-[2-(4-bromophenyl)-2-oxoethyl]-1H-pyrazole-3,5-dicarboxylate

• IUPAC Name: diethyl 1-[2-(4-bromophenyl)-2-oxoethyl]pyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C17H17BrN2O5/c1-3-24-16(22)13-9-14(17(23)25-4-2)20(19-13)10-15(21)11-5-7-12(18)8-6-11/h5-9H,3-4,10H2,1-2H3
• InChI Key: SWJXJNQQPVTJET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1CC(=O)C2=CC=C(C=C2)Br)C(=O)OCC
• Molecular Formula: C17H17BrN2O5
• Molecular Weight: 409.2 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of diethyl 1-[2-(4-bromophenyl)-2-oxoethyl]-1H-pyrazole-3,5-dicarboxylate are not explicitly mentioned in the available literature.

Scientific Research Applications

Interaction with Dopamine and Amphetamines

The sodium salt of diethyl 1H-pyrazole-3,5-dicarboxylate demonstrates an ability to interact with (+)-amphetamine, (+)-methamphetamine, and dopamine, forming stable complexes. These interactions lead to the formation of a double helical supramolecular structure when combined with (+)-amphetamine, highlighting its potential as an amphiphilic receptor for these substances (Reviriego et al., 2006).

Synthesis of Pyrazolone Derivatives

Research on the synthesis of pyrazolone derivatives, specifically the synthesis of 1,2,6,7-tetrahydro-3H-pyrazolo[4,3-c]pyridine, involves the use of diethyl 3-oxo-1, 4-dimethyl-2-phenyl-1, 2, 6, 7-tetrahydro-3H-pyrazolo[4, 3-c]pyridine-6,6-dicarboxylate. This compound is synthesized for pharmacological evaluation, demonstrating its role in the development of potential therapeutic agents (Ito & Oda, 1966).

Anticancer Properties

A series of substituted pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, synthesized from ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate derivatives, showed inhibition against the growth of A549 and H322 lung cancer cells in dosage-dependent manners. These findings indicate the compound's potential in anticancer research (Zheng et al., 2011).

Electrochemiluminescence Applications

Transition metal complexes with ligands including ethyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate have been synthesized for their highly intense electrochemiluminescence (ECL) properties in DMF solution. This research suggests potential applications in the development of ECL-based sensors and devices (Feng et al., 2016).

Organic Light-Emitting Diodes (OLEDs)

1-Methyl-3-phenyl-1H-pyrazolo[3,4-b]quinolines with various substituents, synthesized using related compounds, have been studied as emitting materials in OLEDs. This showcases the compound's relevance in advancing OLED technology and its potential for creating efficient light-emitting devices (T. et al., 2001).